Cas no 338953-58-5 (1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione)

• Product Name: 1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione
• CAS No: 338953-58-5
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00173252
• CID: 5155932
• Update Time: 2026-03-04

1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-PHENYL-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
• 4-phenyl-1lambda4-thiomorpholine-1,3,5-trione
• 4-phenyl-1lambda~4~,4-thiazinane-1,3,5-trione
• 1-oxo-4-phenyl-1,4-thiazinane-3,5-dione
• 4-Phenyl-4-thiazinane-1,3,5-trione
• 4-phenylthiomorpholine-3,5-dione 1-oxide
• 3,5-thiomorpholinedione, 4-phenyl-, 1-oxide
• 1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione

• MDL： MFCD00173252
• Inchi： 1S/C10H9NO3S/c12-9-6-15(14)7-10(13)11(9)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： JAUSDGLBVLDSDG-UHFFFAOYSA-N
• SMILES： S1(CC(N(C2C=CC=CC=2)C(C1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: -0.4
• Topological Polar Surface Area: 73.7

Additional information on 1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione

1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione (CAS No. 338953-58-5)

1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione, also known by its CAS registry number 338953-58-5, is a heterocyclic compound with a thiazinane ring system. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug design. The molecule consists of a six-membered ring containing sulfur and nitrogen atoms, with two ketone groups at the 3 and 5 positions and a phenyl group attached at the 4 position. Its structure makes it a valuable scaffold for exploring various biological activities.

Recent studies have focused on the synthesis and characterization of 1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione. Researchers have developed efficient synthetic routes to access this compound, often employing multi-component reactions or stepwise approaches involving thioamide intermediates. The compound's stability under various reaction conditions has been thoroughly investigated, making it a reliable building block for further chemical modifications.

The physical properties of 1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione have been well-documented. It exists as a crystalline solid with a melting point of approximately 220°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating its potential utility in photoredox catalysis or as a photosensitizer.

One of the most promising aspects of 1-Oxo-4-phenyl-1,4-thiazinane-3,5-dione is its biological activity. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays using human peripheral blood mononuclear cells (PBMCs) have shown that it significantly reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL6. Additionally, its ability to scavenge free radicals suggests potential applications in the management of oxidative stress-related diseases.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 1-Oxo-4-ph enyl -1 , 4 -thiazinane - 3 , 5 -dione. These studies have revealed that the compound can interact with key protein targets involved in inflammatory pathways, such as cyclooxygenase (COX)-2 and nuclear factor kappa B (NF-kB). The binding affinities observed in these simulations are comparable to those of established anti-inflammatory drugs like diclofenac and ibuprofen.

Another area of active research involves the modification of 1-Oxo -4 -phenyl -1 , 4 -thiazinane - 3 , 5 -dione to enhance its pharmacokinetic properties. By introducing substituents at strategic positions on the thiazinane ring or modifying the phenyl group, scientists aim to improve the compound's bioavailability and reduce potential side effects. For instance, fluorinated derivatives have shown enhanced lipophilicity and prolonged half-life in preclinical models.

The toxicological profile of 1-Oxo -4 -phenyl -1 , 4 -thiazinane - 3 , 5 -dione has also been evaluated in acute toxicity studies using rodent models. Results indicate that the compound has a relatively low toxicity profile with no significant organ damage observed at therapeutic doses. However, further long-term toxicity studies are required to fully assess its safety for clinical use.

In conclusion,1-Oxo -4 -phenyl -1 , 4 -thiazinane - 3 , 5 -dione (CAS No . 338953 -58 -5) represents a promising scaffold for drug development due to its unique structural features and diverse biological activities . Ongoing research continues to explore its potential applications in treating inflammatory diseases while optimizing its pharmacokinetic properties for clinical translation . As new findings emerge , this compound is expected to play an increasingly important role in both academic research and industrial drug discovery efforts .